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Compound Name:
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Cat. No.: B13542229

Get Quote

Executive Summary

1-(2-Bromo-5-methoxyphenyl)piperazine is a specialized pharmacophore often utilized in the
development of serotonin receptor ligands (specifically 5-HT1A/5-HT7 antagonists). Accurate
identification of this compound in biological matrices or synthetic mixtures requires a robust
understanding of its mass spectrometric behavior, particularly its fragmentation pattern under
Collision-Induced Dissociation (CID).

This guide provides a technical deep-dive into the LC-MS/MS characteristics of 1-(2-Bromo-5-
methoxyphenyl)piperazine, contrasting its performance and diagnostic ions against
structurally similar phenylpiperazine standards such as 1-(2-methoxyphenyl)piperazine
(oMeOPP) and 1-(3-chlorophenyl)piperazine (mCPP).

Chemical Identity & Properties
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Property Detail

Compound Name 1-(2-Bromo-5-methoxyphenyl)piperazine
Formula C11H1sBrN20

Monoisotopic Mass 270.04 Da (7°Br) / 272.03 Da (51Br)
Exact Mass [M+H]* 271.04 7/ 273.04 (1:1 Isotopic Ratio)
Core Scaffold Arylpiperazine

Key Substituents Bromine (Ortho), Methoxy (Meta)

LogP (Predicted) ~25-28

Experimental Protocol: LC-MS/MS Profiling

To replicate the fragmentation data and ensure reproducibility, the following protocol utilizes a
standard reverse-phase workflow optimized for basic nitrogen-containing heterocycles.

Sample Preparation

o Stock Solution: Dissolve 1 mg of 1-(2-Bromo-5-methoxyphenyl)piperazine hydrochloride in
1 mL Methanol (LC-MS grade) to obtain a 1 mg/mL stock.

» Working Standard: Dilute stock 1:1000 in Mobile Phase A to achieve 1 pg/mL (1000 ng/mL).

o Matrix Spiking (Optional): For bioanalytical validation, spike working standard into blank
plasma/microsomes and perform protein precipitation with cold Acetonitrile (1:3 v/v).

LC-MS Conditions

e System: UHPLC coupled to Triple Quadrupole (QqQ) or Q-TOF.
¢ Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 um).
e Mobile Phase A: Water + 0.1% Formic Acid (Protonation source).

¢ Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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e Gradient:

o

0-1 min: 5% B (Isocratic hold for polar retention)

[¢]

1-6 min: 5% — 90% B (Linear ramp)

[¢]

6-8 min: 90% B (Wash)

[e]

8-10 min: 5% B (Re-equilibration)
e Flow Rate: 0.4 mL/min.
« lonization: Electrospray lonization (ESI) in Positive Mode (+).

Fragmentation Analysis & Pathway

The fragmentation of 1-(2-Bromo-5-methoxyphenyl)piperazine follows the characteristic
"Arylpiperazine Rule,” dominated by the cleavage of the piperazine ring. However, the
presence of the Ortho-Bromo and Meta-Methoxy groups adds specific diagnostic mass shifts.

Precursor lon Characteristics

Unlike non-halogenated analogs, this compound exhibits a distinct 1:1 isotopic doublet at m/z
271 and 273. This is the primary filter for specificity, allowing immediate visual differentiation
from non-brominated impurities.

Fragmentation Pathway (CID)

Upon collision (CE 20-35 eV), the molecule undergoes sequential losses:
e Loss of NHs (17 Da): Common in piperazines, forming a cyclic iminium ion.
o Transition: 271 - 254

» Heterolytic Ring Cleavage (Loss of C2HsN / 43 Da): The piperazine ring opens and cleaves,
a hallmark of this class.

o Transition: 271 - 228
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» Formation of Aryl Cation (Loss of Piperazine / 85 Da): The C-N bond connecting the phenyl
and piperazine rings breaks. The charge is retained on the phenyl ring due to the
stabilization by the methoxy group.

o Transition: 271 - 186 (Diagnostic Aryl Fragment)

e Secondary Fragmentation: The m/z 186 ion can further lose a methyl radical (15 Da) from

the methoxy group.

o Transition: 186 - 171

Visualization of Fragmentation Pathway
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Figure 1: Proposed LC-MS/MS fragmentation pathway for 1-(2-Bromo-5-
methoxyphenyl)piperazine, highlighting the retention of the Bromine isotope pattern in major

fragments.

Comparative Performance Guide

To validate the utility of 1-(2-Bromo-5-methoxyphenyl)piperazine as a standard, we compare
its diagnostic signals against common alternatives used in similar assays.
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: ble: fici [

1-(2-Br-5-MeO)PP

1-(2-Methoxy)PP

1-(3-Chloro)PP

Feature . (mCPP) (Alternative
(Target) (Alternative 1) 2)
] ] ] Drug of Abuse /
Primary Use 5-HT Ligand Scaffold Metabolite Standard

Metabolite

Precursor lon

271/ 273 (Doublet)

193 (Singlet)

197 / 199 (3:1 Ratio)

Key Product lon 1

228 (Ring Cleavage)

150 (Ring Cleavage)

154 (Ring Cleavage)

Key Product lon 2

186 (Aryl Cation)

120 (Aryl Cation)

118 (Aryl Cation)

Specificity

High (Unique Mass +

Isotope)

Moderate (Common

isobaric interferences)

High (Distinct CI

pattern)

Retention Time

~4.5 - 5.0 min (More
Hydrophobic)

~2.5 - 3.0 min (Polar)

~3.5-4.0 min

Analysis of Alternatives

Vs. 1-(2-Methoxyphenyl)piperazine (0MeOPP): The target compound is significantly more

hydrophobic due to the bromine atom, resulting in longer retention on C18 columns. This

separation is critical when analyzing metabolic mixtures where de-bromination might occur.

The mass shift of +78 Da renders them easily distinguishable.

Vs. mCPP: While both are halogenated, the Chlorine isotope pattern (3:1) of mCPP
contrasts sharply with the Bromine pattern (1:1). There is zero cross-talk between their MRM

transitions, making them compatible for co-elution in multiplexed assays.

Analytical Workflow Diagram

The following workflow outlines the logical steps for validating this compound in a new matrix,

ensuring data integrity (Trustworthiness).

Sample Prep » | LC Separation . Q1 Scan ~ | Product lon Scan o | MRM Optimization
(Protein Precip / Dilution) 7| (c18, Gradient) 7| (Check 271/273 Ratio) 7| (Confirm 228, 186) | @71 -> 228 @ 25eV)
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Figure 2: Step-by-step method development workflow for validating phenylpiperazine
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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